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Abstract

Cytochalasin L is a member of the cytochalasan family, a group of fungal secondary
metabolites renowned for their potent and diverse biological activities, primarily as modulators
of the actin cytoskeleton. This technical guide provides a comprehensive overview of the origin,
biosynthesis, and key experimental methodologies related to Cytochalasin L. While the
original publication detailing the isolation and structure elucidation of Cytochalasin L from
1981 by Fex remains a critical but not fully accessible source, this document synthesizes
available information from subsequent reviews and analogous well-characterized
cytochalasans to present a detailed account for research and drug development purposes.

Introduction: The Cytochalasan Family

Cytochalasans are a structurally diverse class of natural products produced by a wide variety of
fungi.[1] Their shared structural feature is a highly substituted perhydroisoindolone core fused
to a macrocyclic ring, which can be carbocyclic or a lactone. These compounds are
biosynthesized through a hybrid polyketide synthase-nonribosomal peptide synthetase (PKS-
NRPS) pathway. The significant interest in cytochalasans stems from their ability to disrupt
actin polymerization, a fundamental process in eukaryotic cells, making them invaluable tools in
cell biology and potential leads for therapeutic development.[1]
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Origin of Cytochalasin L
Producing Organism and Discovery

While the specific fungal strain that produces Cytochalasin L was detailed in a 1981
publication by Fex in Tetrahedron Letters, full access to this primary literature has proven
challenging. However, secondary sources and reviews consistently attribute the initial isolation
of Cytochalasin L, alongside Cytochalasins K and M, to this work. Fungi of various genera,
including Aspergillus, Penicillium, Chaetomium, and Phomopsis, are known producers of other
cytochalasans, suggesting that the organism responsible for Cytochalasin L likely belongs to
a similar fungal lineage.

Biosynthesis of Cytochalasans: A Putative Pathway for
Cytochalasin L

The biosynthesis of cytochalasans is a well-studied process involving a multifunctional PKS-
NRPS enzyme. This enzyme complex catalyzes the condensation of a polyketide chain with an
amino acid, followed by a series of tailoring reactions to yield the final complex structure.
Although the specific gene cluster for Cytochalasin L has not been explicitly detailed in
accessible literature, a putative biosynthetic pathway can be constructed based on the
established mechanisms for other cytochalasans, such as Cytochalasin E.

The proposed pathway begins with the PKS portion of the enzyme iteratively assembling a
polyketide chain from malonyl-CoA and methylmalonyl-CoA extender units. The NRPS
component then incorporates an amino acid, typically L-phenylalanine for most cytochalasins,
which is then linked to the polyketide chain. A key intramolecular Diels-Alder cyclization is
believed to form the characteristic macrocyclic and isoindolone ring systems. Subsequent
tailoring enzymes, such as P450 monooxygenases and reductases, would then carry out final
modifications, like hydroxylations and epoxidations, to yield the mature Cytochalasin L
molecule.
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Fungal Stock Culture

:

Inoculation on PDA Plate

:

Incubation (7-10 days, 25-28°C)

:

Inoculation of Liquid Seed Medium

:

Shaker Incubation (2-3 days)

:

Inoculation of Production Medium

:

Shaker Incubation (7-14 days)

Harvest & Extraction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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